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Compound of Interest

Compound Name: 1-Bromo-3-methylpentane

Cat. No.: B1293714

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This guide provides immediate, essential safety and
logistical information for 1-Bromo-3-methylpentane, including detailed operational and
disposal plans to foster a secure laboratory environment.

Physicochemical Properties

A clear understanding of the properties of 1-Bromo-3-methylpentane is the first step toward
safe handling.

Property Value Source
Molecular Formula C6H13Br [1][2][3][4]
Molecular Weight 165.07 g/mol [1112][31[4]
Boiling Point 144.0 + 8.0 °C at 760 mmHg [2]

Flash Point 40.1+10.4°C [2]
Density 1.2 +0.1 g/lcm?3 [2]

Vapor Pressure 6.5 £ 0.3 mmHg at 25°C [2]

Personal Protective Equipment (PPE)
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The appropriate selection and use of PPE are critical to minimize exposure and ensure

personal safety when handling 1-Bromo-3-methylpentane, a flammable liquid and irritant.

PPE Category

Specification

Rationale & Citation

Eye and Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
vapors that can cause serious

eye irritation.

Hand Protection

For incidental contact, nitrile
gloves are recommended. For
extended contact or
immersion, consider heavier-
duty gloves such as Viton® or
Norfoil®. Always inspect
gloves for tears or punctures

before use.[5]

Halogenated hydrocarbons
can degrade many common
glove materials.[6][7]
Neoprene and butyl rubber
have shown poor resistance to

this chemical class.[5][7]

Respiratory Protection

In well-ventilated areas,
respiratory protection may not
be required. However, where
ventilation is inadequate or for
spills, a full-face respirator with
multi-purpose combination
(US) or type ABEK (EN 14387)
respirator cartridges should be

used.

Protects against inhalation of
vapors which may cause

respiratory irritation.

Skin and Body Protection

A flame-retardant lab coat or
chemical-resistant apron
should be worn. Closed-toe

shoes are mandatory.

Provides a barrier against skin
contact and protects from
potential splashes of this skin

irritant.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety and

environmental responsibility.
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Experimental Workflow

The following diagram outlines the standard operating procedure for handling 1-Bromo-3-
methylpentane from preparation to disposal.
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Safe Handling Workflow for 1-Bromo-3-methylpentane

Preparation

Conduct Risk Assessment

l

Don Appropriate PPE

,

Ensure Fume Hood is Operational

Hangling

Work Within a Fume Hood

l

Use Grounded Equipment & Non-Sparking Tools

,

Keep Away from Ignition Sources

Spill & Emvérgency Waste Disposal
Evacuate Area & Alert Others Collect Waste in a Labeled, Compatible Container
Use Spill Kit with Absorbent Material Segregate as Halogenated Organic Waste
Ventilate Area Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 1-Bromo-3-methylpentane.
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Disposal Plan

Proper disposal of 1-Bromo-3-methylpentane and its contaminated materials is crucial to
prevent environmental contamination and comply with regulations.

o Waste Segregation: 1-Bromo-3-methylpentane waste is classified as a halogenated
organic waste. It must be collected separately from non-halogenated waste to avoid costly
and complex disposal procedures.[8]

o Containerization: Use a designated, properly labeled, and sealed waste container that is
compatible with halogenated hydrocarbons. The label should clearly state "Hazardous
Waste," "Halogenated Organic Waste," and list the contents.[9]

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials and ignition sources.

e Pickup and Disposal: Arrange for the disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor.[9] Do not pour this chemical down the drain.

By adhering to these guidelines, researchers and scientists can significantly mitigate the risks
associated with handling 1-Bromo-3-methylpentane, ensuring a safer laboratory environment
for all.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 1-
Bromo-3-methylpentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293714#personal-protective-equipment-for-
handling-1-bromo-3-methylpentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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